Cas no 2241053-20-1 (Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1))

Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) is a specialized organic compound featuring a cyclopropane ring with an ethynyl substituent at the α-position of the methanamine backbone. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The cyclopropane ring contributes to structural rigidity, while the ethynyl group offers reactivity for further functionalization, such as click chemistry or cross-coupling reactions. This compound is valuable as a building block in the development of bioactive molecules, particularly in the exploration of novel drug candidates or fine chemical intermediates. Its well-defined structure ensures reproducibility in synthetic workflows.
Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) structure
2241053-20-1 structure
Product Name:Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1)
CAS No:2241053-20-1
MF:C6H10ClN
MW:131.603300571442
CID:5184427
Update Time:2025-06-08

Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1)
    • 1-Cyclopropylprop-2-yn-1-amine hydrochloride
    • Inchi: 1S/C6H9N.ClH/c1-2-6(7)5-3-4-5;/h1,5-6H,3-4,7H2;1H
    • InChI Key: RZOVTADUUUJAJR-UHFFFAOYSA-N
    • SMILES: C(C1CC1)(N)C#C.Cl

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Additional information on Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1)

Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) (CAS No. 2241053-20-1): A Comprehensive Overview

Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) (CAS No. 2241053-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclopropane ring, an ethynyl group, and a hydrochloride salt form, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

The cyclopropane moiety in Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) is known for its high ring strain, which can enhance binding affinity to biological targets. This characteristic is increasingly explored in the design of small-molecule inhibitors and modulators. Meanwhile, the ethynyl group offers opportunities for further functionalization through click chemistry, a technique widely adopted in bioconjugation and materials science. These attributes align with current trends in precision medicine and targeted drug delivery, two areas dominating scientific discourse.

In recent years, the demand for high-purity chemical intermediates like Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories frequently search for reliable suppliers of this compound, emphasizing the need for stringent quality control and scalable synthesis protocols. Questions such as "How to synthesize α-ethynyl cyclopropanemethanamine derivatives?" or "What are the applications of cyclopropane-containing amines in medicinal chemistry?" reflect the compound's relevance in academic and industrial settings.

From an SEO perspective, keywords like "CAS 2241053-20-1 supplier", "cyclopropanemethanamine hydrochloride uses", and "ethynyl-substituted amine synthesis" are frequently queried, highlighting the compound's commercial and scientific value. Additionally, discussions around green chemistry and sustainable synthesis have prompted researchers to explore eco-friendly routes for producing such intermediates, further elevating its profile in the chemical community.

In summary, Cyclopropanemethanamine, α-ethynyl-, hydrochloride (1:1) represents a compelling case study at the intersection of structural innovation and practical utility. Its role in cutting-edge research underscores the importance of continued exploration into its properties and applications, ensuring it remains a focal point for chemists and pharmacologists alike.

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